Cas no 63165-45-7 (Benzoic acid, 2,3,4,5-tetrabromo-6-methyl-)

• Product Name: Benzoic acid, 2,3,4,5-tetrabromo-6-methyl-
• CAS No: 63165-45-7
• MF: C₈H₄Br₄O₂
• MW: 451.732159614563
• CID: 1644896
• Update Time: 2024-08-30

Benzoic acid, 2,3,4,5-tetrabromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,4,5-tetrabromo-6-methyl-

• Inchi： 1S/C8H4Br4O2/c1-2-3(8(13)14)5(10)7(12)6(11)4(2)9/h1H3,(H,13,14)
• InChI Key： LIIDUPNLTYDTEI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C)C(Br)=C(Br)C(Br)=C1Br

Computed Properties

• Exact Mass: 447.69432

Experimental Properties

• Density: 2.468±0.06 g/cm3(Predicted)
• Melting Point: 236-238 °C
• Boiling Point: 441.3±45.0 °C(Predicted)
• PSA: 37.3
• pka: 1.48±0.38(Predicted)